2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)-N-(3,5-di-tert-butylphenyl)acetamide

Specification

• CAS No.: 671199-90-9
• Molecular Formula: C26H29ClN4OS2
• Molecular Weight: 513.1g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]-N-(3,5-ditert-butylphenyl)acetamide
• Standard InChI: InChI=1S/C26H29ClN4OS2/c1-25(2,3)17-11-18(26(4,5)6)13-20(12-17)28-22(32)15-34-24-30-29-23-31(24)21(14-33-23)16-7-9-19(27)10-8-16/h7-14H,15H2,1-6H3,(H,28,32)
• Standard InChI Key: SVQLZNSYXPUXSA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C(=CS3)C4=CC=C(C=C4)Cl)C(C)(C)C
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C(=CS3)C4=CC=C(C=C4)Cl)C(C)(C)C

Introduction

2-((5-(4-chlorophenyl)thiazolo[2,3-c]triazol-3-yl)thio)-N-(3,5-di-tert-butylphenyl)acetamide is a complex organic compound with a molecular formula of C26H29ClN4OS2 and a molecular weight of 513.1 g/mol. This compound features a unique structure that includes a thiazolo-triazole moiety linked to a chlorophenyl group and a di-tert-butylphenyl group. The presence of these diverse functional groups suggests potential applications in medicinal chemistry, particularly in the development of drugs with specific biological activities.

Synthesis and Preparation

The synthesis of this compound typically involves several steps, including the formation of the thiazolo-triazole core and subsequent modification to introduce the chlorophenyl and di-tert-butylphenyl groups. The specific synthesis route may vary depending on the starting materials and desired yield. Generally, such syntheses involve careful control of reaction conditions to ensure the formation of the desired product with high purity.

Biological Activities and Potential Applications

While specific biological activities of 2-((5-(4-chlorophenyl)thiazolo[2,3-c]triazol-3-yl)thio)-N-(3,5-di-tert-butylphenyl)acetamide have not been extensively reported, compounds with similar structural motifs have shown promise in various therapeutic areas. For instance, thiazolo-triazole derivatives have been explored for their antibacterial and antitubercular properties. The presence of a di-tert-butylphenyl group may contribute to specific interactions with biological targets, potentially enhancing its efficacy or selectivity.

Research Findings and Future Directions

Research on compounds with similar structures suggests that modifications to the heterocyclic core and the attached functional groups can significantly influence their biological activities. Future studies could focus on optimizing the structure of 2-((5-(4-chlorophenyl)thiazolo[2,3-c]triazol-3-yl)thio)-N-(3,5-di-tert-butylphenyl)acetamide to enhance its therapeutic potential. This might involve exploring different substituents on the phenyl rings or modifying the linkage between the thiazolo-triazole core and the di-tert-butylphenyl group.